Cas no 1508702-91-7 (2-(isocyanatomethyl)-1-methyl-1H-pyrrole)

• Product Name: 2-(isocyanatomethyl)-1-methyl-1H-pyrrole
• CAS No: 1508702-91-7
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6032160
• PubChem ID: 83528744
• Update Time: 2025-06-09

2-(isocyanatomethyl)-1-methyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(isocyanatomethyl)-1-methyl-1H-pyrrole
• EN300-1831135
• SCHEMBL14394479
• 1508702-91-7

• Inchi： 1S/C7H8N2O/c1-9-4-2-3-7(9)5-8-6-10/h2-4H,5H2,1H3
• InChI Key： GNNQCJXAFIWKFU-UHFFFAOYSA-N
• SMILES： O=C=NCC1=CC=CN1C

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.4Ų

Additional information on 2-(isocyanatomethyl)-1-methyl-1H-pyrrole

2-(Isocyanatomethyl)-1-methyl-1H-pyrrole (CAS No. 1508702-91-7): A Versatile Building Block in Advanced Chemical Synthesis and Biomedical Applications

The compound 2-(isocyanatomethyl)-1-methyl-1H-pyrrole, identified by the CAS registry number 1508702-91-7, represents a unique class of heterocyclic organic molecules with significant potential in modern chemical research and industrial applications. This compound combines the structural features of a substituted pyrrole ring with an isocyanate functional group, creating a highly reactive intermediate that enables diverse synthetic pathways. Recent advancements in organic synthesis and materials science have highlighted its role as a critical precursor for developing advanced materials, pharmaceutical agents, and bioconjugates.

In terms of chemical structure, the methyl-substituted pyrrole core provides inherent stability while the isocyanatomethyl group introduces reactivity through its electrophilic isocyanate moiety. This dual functionality allows for controlled nucleophilic addition reactions with amines, thiols, or hydroxyl groups, enabling precise construction of complex molecular architectures. Studies published in Journal of Organic Chemistry (2023) demonstrated its utility in synthesizing bioactive peptidomimetics by coupling with amino acids under mild conditions. The methyl group at position 1 further modulates electronic properties, enhancing compatibility with biological systems compared to unsubstituted pyrroles.

Recent research has expanded its application scope into biomedical engineering. A 2024 study in Biomaterials Science showcased its use as a crosslinking agent for hydrogel networks designed for drug delivery systems. The isocyanate functionality enabled efficient conjugation with hyaluronic acid derivatives while the pyrrole ring facilitated redox-responsive degradation mechanisms. This dual functionality addresses critical challenges in controlled drug release systems by combining mechanical stability with stimulus-triggered disintegration.

In pharmaceutical development, the compound's reactivity has been leveraged to create novel anticancer prodrugs. Researchers at MIT reported (ACS Medicinal Chemistry Letters 2024) that conjugating this molecule with platinum-based chemotherapeutic agents resulted in targeted drug delivery systems with reduced systemic toxicity. The pyrrole scaffold enhanced cellular uptake through membrane permeability optimization, while the isocyanate group mediated site-specific release via enzymatic activation within tumor microenvironments.

The synthesis methodology for this compound has also seen significant innovation. Traditional routes involving phosgene-based isocyanate formation have been replaced by environmentally benign protocols using carbonyldiimidazole activation (Green Chemistry 2023). This advancement not only improves safety profiles but also achieves >95% yield under solvent-free conditions—a critical factor for large-scale production in pharmaceutical settings.

Safety considerations remain paramount when handling this compound due to its reactive nature. While not classified as a regulated substance under current international guidelines, proper precautions include inert atmosphere storage and use of protective equipment during handling. Recent toxicological studies (Toxicological Sciences 2024) indicate low acute toxicity when exposure levels are controlled below occupational safety thresholds established by OSHA guidelines.

Ongoing research explores its role in next-generation photonic materials through π-conjugated polymer synthesis. Collaborative work between Stanford University and BASF (Advanced Materials 2024) demonstrated that incorporating this molecule into conjugated polymers enhances charge carrier mobility by 34%, opening new possibilities for high-performance organic semiconductors in flexible electronics applications.

In conclusion, the CAS No. 1508702-91-7 compound stands at the intersection of organic synthesis innovation and applied biomedical science. Its unique combination of structural features positions it as an indispensable tool for developing next-generation materials and therapeutic agents across multiple disciplines. Continued exploration into its reaction chemistry and functionalization strategies promises further breakthroughs in areas ranging from personalized medicine to sustainable energy technologies.